Cas no 2089301-49-3 (methyl 4-methyl-1,2-oxazole-3-carboxylate)
2089301-49-3 structure
Product Name:methyl 4-methyl-1,2-oxazole-3-carboxylate
CAS No:2089301-49-3
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD30528578
CID:4636655
PubChem ID:122129777
Update Time:2023-11-24
methyl 4-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-methylisoxazole-3-carboxylate
- methyl 4-methyl-1,2-oxazole-3-carboxylate
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- MDL： MFCD30528578
- Inchi： 1S/C6H7NO3/c1-4-3-10-7-5(4)6(8)9-2/h3H,1-2H3
- InChI Key： WVUONPRQJSSIOM-UHFFFAOYSA-N
- SMILES： O1C=C(C)C(C(=O)OC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- XLogP3: 0.9
- Topological Polar Surface Area: 52.3
methyl 4-methyl-1,2-oxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466301-1g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95%+ | 1g |
$906 | 2023-01-07 | |
| Enamine | EN300-345348-0.05g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 0.05g |
$174.0 | 2023-09-03 | |
| Enamine | EN300-345348-0.1g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 0.1g |
$257.0 | 2023-09-03 | |
| Enamine | EN300-345348-0.25g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 0.25g |
$367.0 | 2023-09-03 | |
| Enamine | EN300-345348-0.5g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 0.5g |
$579.0 | 2023-09-03 | |
| Enamine | EN300-345348-1.0g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-345348-2.5g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 2.5g |
$1454.0 | 2023-09-03 | |
| Enamine | EN300-345348-5.0g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 5.0g |
$2152.0 | 2023-02-22 | |
| Enamine | EN300-345348-10.0g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 10.0g |
$3191.0 | 2023-02-22 | |
| Enamine | EN300-345348-1g |
methyl 4-methyl-1,2-oxazole-3-carboxylate |
2089301-49-3 | 95% | 1g |
$743.0 | 2023-09-03 |
methyl 4-methyl-1,2-oxazole-3-carboxylate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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